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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides a comprehensive overview of the safety and

handling guidelines for Coumarin 314T, a fluorescent dye used in various scientific

applications. Due to some inconsistencies in available safety data, a conservative approach to

handling is recommended. The toxicological properties of this material have not been fully

investigated, warranting careful adherence to safety protocols.[1]

Hazard Identification and Classification
Coumarin 314T is a yellow crystalline powder.[2] There is conflicting information regarding its

classification as a hazardous substance. While some sources classify it as not hazardous,

others indicate that it is harmful by inhalation, in contact with skin, and if swallowed.[2][3] It is

also described as causing eye, skin, and respiratory system irritation.[1][2][4] Given these

discrepancies, it is prudent to treat Coumarin 314T as a hazardous substance.

Potential Health Effects:

Eye Contact: Causes eye irritation.[1][5] May lead to chemical conjunctivitis.[1]

Skin Contact: Causes skin irritation.[1] May be harmful if absorbed through the skin.[1][2]

Inhalation: Harmful if inhaled.[1][2] Causes respiratory tract irritation.[1]

Ingestion: Harmful if swallowed.[1][2] May cause irritation of the digestive tract.[1]
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Physical and Chemical Properties
A summary of the known physical and chemical properties of Coumarin 314T is presented

below.

Property Value Source

Molecular Weight 369.48 g/mol [3]

Appearance

Yellow crystalline powder /

Orange-yellow crystalline

powder

[1][2]

Melting Point 140-144 °C [6]

Boiling Point 453.15 °C at 760 mmHg [6]

Solubility Does not mix with water [2]

Stability
Stable under recommended

storage conditions
[6]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Handling
Ventilation: Use with adequate ventilation.[4] Facilities should be equipped with an eyewash

station and a safety shower.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[4] Nitrile rubber gloves with a thickness of >0.11 mm are recommended.[7]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator when dust

formation is likely.[3]
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Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in handling

areas.[2] Contaminated clothing should be removed and washed before reuse.[4]

Dust Control: Minimize dust generation and accumulation.[4]

Storage
Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area.[4] The

material is light-sensitive.[3]

Incompatibilities: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[6]

Accidental Release and First Aid Measures
Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Accidental Release
Minor Spills: Vacuum or sweep up the material and place it into a suitable disposal container.

[4] Avoid generating dust.[4]

Major Spills: Evacuate the area and ensure adequate ventilation.[6] Prevent the material

from entering drains or water courses.[3]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[4]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing.[1][3] Seek medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately.[4] If breathing is difficult, give

oxygen.[4] Seek medical attention.[4] Do not use mouth-to-mouth resuscitation.[4]

Ingestion: Do NOT induce vomiting.[1][4] If the person is conscious and alert, rinse their

mouth and drink 2-4 cupfuls of milk or water.[1][4] Seek medical attention.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/26514.pdf
https://datasheets.scbt.com/sc-214767.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://www.aptus.co.jp/wp_aptus/download/Laser%20Dye%20Safety%20Data%20Sheets%20(SDS)/Coumarin%20504T%20or%20314T-LG%20GHS%20SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W027857/Coumarin-314-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://file.medchemexpress.com/batch_PDF/HY-W027857/Coumarin-314-SDS-MedChemExpress.pdf
https://www.aptus.co.jp/wp_aptus/download/Laser%20Dye%20Safety%20Data%20Sheets%20(SDS)/Coumarin%20504T%20or%20314T-LG%20GHS%20SDS.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://www.aptus.co.jp/wp_aptus/download/Laser%20Dye%20Safety%20Data%20Sheets%20(SDS)/Coumarin%20504T%20or%20314T-LG%20GHS%20SDS.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://pim-resources.coleparmer.com/sds/30728.pdf
https://pim-resources.coleparmer.com/sds/26514.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the risk assessment and safe handling

of a chemical compound like Coumarin 314T, particularly when detailed toxicological data is

unavailable.
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Figure 1. A generalized workflow for the risk assessment and safe handling of chemical
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/26514.pdf
https://www.echemi.com/sds/coumarin-314t-pd1805142190.html
https://file.medchemexpress.com/batch_PDF/HY-W027857/Coumarin-314-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-5284-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyNzR8YXBwbGljYXRpb24vcGRmfGFETm1MMmc0T1M4NU1UZ3hNamc1TlRFeU9Ua3dMMU5FUWw4MU1qZzBYMGxGWDBWT0xuQmtaZ3w2N2E4NmIzOGFmZWE2YTNiYmZhMjFmZjAwZmY0ZGRiYjRlZmYyNDI5OWM3YjE1ZTAyODVlYmIzY2U2NDEwOTg2
https://www.benchchem.com/product/b053786#coumarin-314t-safety-and-handling-guidelines
https://www.benchchem.com/product/b053786#coumarin-314t-safety-and-handling-guidelines
https://www.benchchem.com/product/b053786#coumarin-314t-safety-and-handling-guidelines
https://www.benchchem.com/product/b053786#coumarin-314t-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

